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Compound of Interest

Compound Name: HQO005

Cat. No.: B12392025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the proper handling, storage, installation,
and operation of the HQO0O05 electric actuator in a research and development environment.
Adherence to these protocols will ensure the longevity of the equipment and the integrity of
your automated processes.

Handling and Storage

Proper handling and storage of the HQOO05 electric actuator are crucial to prevent damage and
ensure optimal performance.

1.1 Handling:

e Avoid dropping or subjecting the actuator to impact.

e Do not lift the actuator by the handwheel or any attached cabling.

e Ensure hands are clean and dry before handling to prevent contamination of the housing.
1.2 Storage Protocol:

e Environment: Store the actuator in a clean, cool, and dry environment.[1] The ambient
temperature should be between -20°C and +70°C.
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o Positioning: Store the actuator off the floor to prevent exposure to dust and moisture. If

stored outdoors, ensure it is elevated to avoid immersion in water or snow.[1]

o Protection: Keep the actuator covered with a dust protector. The conduit openings should be

sealed to prevent ingress of foreign materials.[1]

e Moisture Prevention: For long-term storage, it is advisable to use a desiccant to prevent

moisture buildup inside the housing.

Product Specifications

The HQOO05 is a quarter-turn electric actuator suitable for the automation of small ball and

butterfly valves in laboratory and pilot plant settings.

Parameter Specification Reference
Torque Output 50 Nm [21[31[4]
Operating Time (90°) 13 seconds [4]

Power Supply

85-265V AC (1ph, 50/60Hz) or
24V AC/DC

[4]

Rated Current (AC)

0.2A (110V), 0.1A (220V)

[1]

Rated Current (DC/AC) 0.8A (24V) [1]
Duty Cycle 70% (S4) [3][4]
Enclosure Rating IP67 [31[4]

Ambient Temperature

-20°C to +70°C

[3]4]

Mounting ISO 5211 (FO3, F04, FO5, FO7)  [3][4]
Weight 2.6 kg [1]
Motor Brushless DC (BLDC) motor [3]

Housing Material

Aluminum die-cast, hard-
anodized with polyester

powder coating

[3]
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Experimental Protocols: Installation and
Commissioning

This section details the protocol for the installation and commissioning of the HQO005 actuator
for automated valve control in a laboratory setup.

3.1 Pre-Installation Checks:

 Verify that the actuator's specifications (voltage, torque) match the requirements of the valve
and the experimental setup.

 Inspect the actuator for any signs of damage that may have occurred during shipping.
e Ensure the valve is in the fully open or fully closed position before mounting the actuator.

3.2 Mechanical Installation Protocol:

Ensure the mounting flange of the valve is clean and free of debris.

Align the actuator's drive shaft with the valve stem.

Mount the actuator onto the valve's ISO 5211 mounting pad.

Secure the actuator with appropriate bolts and washers, tightening them in a cross pattern to
ensure even pressure.

3.3 Electrical Installation Protocol:

o Safety First: Disconnect all power sources before making any electrical connections.

» Remove the actuator cover to access the terminal block.

» Refer to the specific wiring diagram for your model (On/Off or Modulating) and power supply.
e Connect the power supply wires to the designated terminals.

o Connect any control signal wires (for modulating actuators) to the appropriate terminals.
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e Ensure all connections are secure and that there are no loose strands of wire.

» Close and secure the actuator cover, ensuring the O-ring seal is correctly in place to
maintain the IP67 rating.

3.4 Commissioning Protocol:
o Apply power to the actuator.

o For on-off actuators, send a signal to open and close the valve, verifying the correct direction
of rotation.

o For modulating actuators, apply a control signal (e.g., 4-20mA or 0-10V) and verify that the
actuator moves to the correct intermediate positions.

o Check the visual position indicator on the top of the actuator to confirm it accurately reflects
the valve's position.

o Set the limit switches if necessary to define the open and closed positions.

Diagrams

4.1 Installation Workflow
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Figure 1. HQOO5 Installation Workflow
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Figure 1: HQOO05 Installation Workflow

4.2 On/Off Control Logic
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Figure 2: On/Off Control Logic
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Figure 2: On/Off Control Logic

4.3 Modulating Control Signal Pathway
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Figure 3: Modulating Control Signal Pathway
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Figure 3: Modulating Control Signal Pathway

Maintenance and Troubleshooting

Regular maintenance will extend the life of the HQ005 actuator.

5.1 Preventative Maintenance:

o Annual Inspection: At least once a year, disconnect power and inspect the actuator. Check

for any signs of corrosion, damage to the housing, and secure mounting.
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» Lubrication: The HQOO5 is lubricated for life and should not require additional lubrication

under normal operating conditions.[1]

e Cycling: If the actuator is idle for extended periods, it is recommended to cycle it at least

once a month to ensure proper operation.

5.2 Troubleshooting:

Problem Possible Cause Solution Reference
Verify the line voltage
matches the
Actuator does not
No power supply actuator's nameplate [1]

operate

rating. Check fuses

and circuit breakers.

Incorrect wiring

Check the internal
wiring against the
provided wiring

diagram.

[1]

Actuator moves in the

wrong direction

Incorrect wiring of

open/close signals

Reverse the wiring for
the open and close

signals.

Actuator does not fully

open or close

Limit switches are not

set correctly

Adjust the limit switch
cams to the desired
open and closed

positions.

Valve position does
not match control

signal (modulating)

Incorrect calibration

Recalibrate the
positioner card
according to the
manufacturer's

instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for the HQO005 Electric
Actuator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392025#proper-handling-and-storage-of-hq005]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

